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Compound of Interest

Compound Name:
4-Carboxy-2-

fluorophenylisothiocyanate

CAS No.: 1027512-94-2

Cat. No.: B1497821

Get Quote

Part 1: Executive Summary & Identification Strategy
Critical Identity Alert: There is a discrepancy in the identification data provided in the request.

User Provided CAS: 115822-57-6 (Corresponds to Chroman-3-carboxylic acid, a totally

different non-isothiocyanate compound).[1]

Correct CAS for Topic:1027512-94-2 (Corresponds to 4-Carboxy-2-
fluorophenylisothiocyanate).[2][3]

This guide strictly covers the isothiocyanate derivative (CAS 1027512-94-2) due to the specific

hazards associated with the -NCS functional group. Researchers must verify the container

label before proceeding, as misidentification between a carboxylic acid intermediate and a

reactive isothiocyanate can lead to dangerous handling errors.
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Parameter Specification

Chemical Name 4-Carboxy-2-fluorophenylisothiocyanate

IUPAC Name 3-Fluoro-4-isothiocyanatobenzoic acid

CAS Number 1027512-94-2

Molecular Formula C₈H₄FNO₂S

Molecular Weight 197.19 g/mol

Physical State Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, DCM; Hydrolyzes in

water

Part 2: Hazard Identification & Risk Assessment
(GHS)[5][6]
As a Senior Application Scientist, I categorize this compound as a Dual-Threat Reagent: it

possesses both corrosive acidic properties and potent electrophilic sensitizing capabilities.

GHS Classification[5][6]
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Respiratory Sensitization: Category 1 (May cause allergy or asthma symptoms or breathing

difficulties if inhaled).

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Specific Target Organ Toxicity (SE): Category 3 (Respiratory tract irritation).[4]

The Mechanistic Basis of Toxicity
The danger lies in the Isothiocyanate (-NCS) moiety. Unlike simple acids, the carbon atom in

the -N=C=S group is highly electrophilic.
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Bioconjugation Risk: Upon contact with biological tissue, it rapidly forms thiourea bonds with

nucleophilic amine residues (lysine, N-terminus) on proteins.

Haptenization: This irreversible covalent bonding turns the body's own proteins into foreign

antigens (haptens), triggering an immune response (sensitization).

Acidic Synergy: The carboxylic acid group (-COOH) lowers the local pH, compromising the

skin barrier and accelerating the penetration of the isothiocyanate.

Part 3: Handling, Storage, and Stability Protocols[7]
The "Dry Chain" Protocol
Isothiocyanates are moisture-sensitive.[5] Water attacks the electrophilic carbon, leading to

hydrolysis. This is not just a purity issue; it releases toxic Carbonyl Sulfide (COS) gas.

Reaction:R-N=C=S + H₂O → [R-NH-C(=O)-SH] → R-NH₂ + COS (gas)

Storage Workflow
Temperature: Store at 2–8°C (Refrigerated). Long-term storage at -20°C is preferred for

high-value synthesis.

Atmosphere: Strictly under Argon or Nitrogen.[1]

Container: Tightly sealed glass with Parafilm or heat-shrink band.

Experimental Handling (Step-by-Step)
This protocol ensures operator safety and reagent integrity.

Equilibration: Remove the vial from the fridge/freezer and let it warm to room temperature

before opening. Opening a cold vial condenses atmospheric moisture inside, ruining the

remaining reagent.

Weighing: Perform all weighing inside a chemical fume hood or, ideally, a glovebox.

Solvent Choice: Use anhydrous solvents (DMF, DMSO) stored over molecular sieves. Avoid

protic solvents (Methanol, Ethanol) unless immediate reaction is intended.
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Quenching: Never dispose of unreacted isothiocyanate directly. Quench excess reagent with

an amine solution (e.g., 10% Tris buffer or dilute ammonia) for 30 minutes to convert the

reactive -NCS group to a stable thiourea before disposal.

Visualization of Handling Logic
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Figure 1: The "Dry Chain" workflow prevents moisture-induced degradation and ensures safe

disposal of reactive intermediates.

Part 4: Applications in Drug Development[8]
Scaffold Utility
4-Carboxy-2-fluorophenylisothiocyanate is a versatile building block in medicinal chemistry.

Fluorine Effect: The fluorine atom at the ortho position (relative to the isothiocyanate)

provides metabolic stability against ring oxidation and modulates the pKa of the benzoic

acid, improving bioavailability.

Linker Chemistry: The carboxylic acid allows for amide coupling to drugs or peptides, while

the isothiocyanate remains available for "click-like" conjugation to amines.

Edman Degradation & Labeling
While Phenylisothiocyanate (PITC) is the standard for N-terminal protein sequencing (Edman

degradation), the 4-carboxy derivative allows for the attachment of fluorescent tags or solid-

phase resins before the sequencing reaction, enabling "Capture-and-Release" proteomics

workflows.

Part 5: Emergency Response & First Aid
Critical Note: Isothiocyanates are lachrymators and potent irritants. Speed is essential.
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Exposure Route Immediate Action Scientific Rationale

Eye Contact
Rinse for 15+ mins. Lift

eyelids.

Corrosive damage to cornea is

rapid; pH neutralization is vital.

Skin Contact
Wash with soap & water.[4][6]

Do not use alcohol.

Alcohol increases skin

permeability, driving the

sensitizer deeper into the

dermis.

Inhalation
Move to fresh air.[4][5] Oxygen

if breathing is difficult.

Pulmonary sensitization can

cause delayed bronchospasm

(asthma-like attack).

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Vomiting re-exposes the

esophagus to the corrosive

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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